Cas no 2171787-58-7 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid
• CAS No: 2171787-58-7
• MF: C₂₄H₂₃F₃N₂O₅
• MW: 476.445037126541
• CID: 6394983
• PubChem ID: 165580113
• Update Time: 2025-05-23

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid
• 2171787-58-7
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4,4,4-trifluorobutanoic acid
• EN300-1532349
• 2171301-30-5
• 2171299-51-5
• EN300-1532138
• 4,4,4-trifluoro-2-{[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid
• EN300-1532535
• 4,4,4-trifluoro-2-{[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}butanoic acid

• Inchi： 1S/C24H23F3N2O5/c25-24(26,27)11-20(22(31)32)29-21(30)13-9-14(10-13)28-23(33)34-12-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,13-14,19-20H,9-12H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RHQRMIDQZOSYHC-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1CC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)(F)F

Computed Properties

• Exact Mass: 476.15590632g/mol
• Monoisotopic Mass: 476.15590632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid

Recent Advances in the Study of 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid (CAS: 2171787-58-7)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid (CAS: 2171787-58-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique cyclobutyl and trifluorobutanoic acid moieties, has shown promising potential in various therapeutic applications, including peptide synthesis and drug discovery. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group further enhances its utility in solid-phase peptide synthesis (SPPS), making it a valuable building block for researchers.

Recent studies have focused on the synthesis and optimization of this compound to improve its yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that significantly reduces the number of steps required to produce the compound, thereby increasing its accessibility for research purposes. The study also highlighted the compound's stability under various conditions, which is critical for its application in long-term experiments and industrial-scale production.

In addition to its synthetic advantages, 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid has been investigated for its biological activity. Preliminary in vitro studies suggest that it may act as a modulator of specific enzymatic pathways, particularly those involving proteases and peptidases. This property opens up new avenues for its use in the development of enzyme inhibitors and targeted therapies. Researchers are particularly interested in its potential application in treating diseases such as cancer and neurodegenerative disorders, where protease activity plays a crucial role.

Another area of interest is the compound's role in the development of peptide-based therapeutics. Its structural features, including the cyclobutyl ring and trifluoromethyl group, contribute to enhanced binding affinity and metabolic stability. A recent study published in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy as a scaffold for designing peptide mimics that can selectively target protein-protein interactions. This finding is particularly relevant for the development of next-generation biologics with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as scalability, cost-effectiveness, and potential toxicity need to be addressed through further research. However, the growing body of literature on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4,4-trifluorobutanoic acid underscores its potential as a versatile tool in chemical biology and drug discovery. Future studies are expected to explore its applications in more complex biological systems and clinical settings, paving the way for innovative therapeutic solutions.